Cas no 1822572-30-4 (3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide)

• Product Name: 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide
• CAS No: 1822572-30-4
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• MDL: MFCD24470377
• CID: 4620223
• Update Time: 2025-10-29

3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide

• MDL： MFCD24470377
• Inchi： 1S/C13H24N2O5/c1-12(2,3)20-11(17)15-9(8-19-13(15,4)5)10(16)14(6)18-7/h9H,8H2,1-7H3
• InChI Key： USINQMZZDNKSQW-UHFFFAOYSA-N
• SMILES： O1CC(C(N(OC)C)=O)N(C(OC(C)(C)C)=O)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide

Comprehensive Guide to 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide (CAS No. 1822572-30-4): Properties, Applications, and Market Insights

3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide (CAS No. 1822572-30-4) is a specialized Boc-protected oxazolidine derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of carboxamide derivatives and features a unique oxazolidine ring structure, making it valuable for peptide synthesis and drug discovery. Its molecular formula is C₁₃H₂₄N₂O₅, with a molecular weight of 288.34 g/mol.

The Boc (tert-butoxycarbonyl) protecting group in 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide enhances its stability during synthetic processes, particularly in amide bond formation and N-protection strategies. Researchers frequently utilize this compound in asymmetric synthesis due to its chiral oxazolidine core, which can influence stereoselectivity in complex reactions. Recent trends in green chemistry have also explored its potential as a biocompatible building block for sustainable pharmaceutical development.

In pharmaceutical applications, 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide serves as a key intermediate for developing bioactive molecules targeting neurological disorders and metabolic diseases. Its structural features make it particularly interesting for CNS drug design, where the oxazolidine moiety can improve blood-brain barrier penetration. The compound's methoxy group and carboxamide functionality provide multiple sites for further chemical modifications, enabling the creation of diverse drug-like scaffolds.

The synthesis of 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide typically involves multistep organic reactions starting from readily available precursors. Modern flow chemistry techniques have been applied to optimize its production, addressing growing demand from the pharmaceutical outsourcing market. Analytical characterization includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with strict GMP standards for pharmaceutical intermediates.

Market analysis indicates increasing interest in 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide from contract research organizations and generic drug manufacturers. The compound's versatility aligns with current industry focus on targeted drug delivery systems and personalized medicine approaches. Suppliers are developing improved storage solutions, recognizing the importance of chemical stability for this sensitive intermediate under various temperature and humidity conditions.

From a regulatory perspective, 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide requires proper handling according to standard laboratory safety protocols, though it doesn't fall under restricted substance categories. Researchers should consult SDS documentation for specific handling instructions. The compound's environmental profile is currently being evaluated through OECD guideline tests to assess its biodegradability and ecotoxicological impact.

Future research directions for 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide include exploration of its potential in bioconjugation chemistry and prodrug development. The growing field of proteolysis-targeting chimeras (PROTACs) may benefit from its structural features for designing novel E3 ligase binders. Additionally, its application in peptide mimetics continues to attract attention from both academic and industrial research groups.

For researchers sourcing 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide, important considerations include batch-to-batch consistency, analytical certificates, and supply chain reliability. The compound is typically available in research quantities from specialized fine chemical suppliers, with custom synthesis options for larger-scale requirements. Proper storage in anhydrous conditions at controlled temperatures is recommended to maintain optimal stability.

The scientific literature contains numerous references to 3-Boc-N-methoxy-N,2,2-trimethyloxazolidine-4-carboxamide in context of heterocyclic chemistry and medicinal chemistry research. Recent patents highlight its utility in creating kinase inhibitors and GPCR modulators, reflecting ongoing innovation in these therapeutic areas. As synthetic methodologies advance, we anticipate broader adoption of this versatile building block in both small molecule drug discovery and biologics engineering applications.